Cas no 13064-21-6 (Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-)
13064-21-6 structure
Product Name:Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-
Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]-
- hepta-1,6-dien-4-ylbenzene
- 1,6-HEPTADIENE, 4-PHENYL-
- alpha,alpha-Diallyltoluene
- 4-Phenyl-1,6-heptadiene
- DTXSID30926845
- (hepta-1,6-dien-4-yl)benzene
- Diallylphenylmethane
- 13064-21-6
-
- Inchi: 1S/C13H16/c1-3-8-12(9-4-2)13-10-6-5-7-11-13/h3-7,10-12H,1-2,8-9H2
- InChI Key: HWGAVSSONJYSGW-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)(CC=C)CC=C
Computed Properties
- Exact Mass: 172.12528
- Monoisotopic Mass: 172.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 4.2
Experimental Properties
- Density: 0.88
- Boiling Point: 230.6°Cat760mmHg
- Flash Point: 87.2°C
- Refractive Index: 1.508
- PSA: 0
Benzene,[1-(2-propen-1-yl)-3-buten-1-yl]- Related Literature
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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